6-Nitro-1-pyrenol-d8

• Molecular Formula: C16H9NO3
• Molecular Weight: 271.30 g/mol
• InChI: InChI=1S/C16H9NO3/c18-14-8-4-10-1-5-11-13(17(19)20)7-3-9-2-6-12(14)16(10)15(9)11/h1-8,18H/i1D,2D,3D,4D,5D,6D,7D,8D
• InChIKey: MAVZUIFIVMZYMX-PGRXLJNUSA-N

6-Nitro-1-pyrenol-d8: Deuterated Internal Standard

6-Nitro-1-pyrenol-d8 (also known as 6-Hydroxy-1-nitropyrene-d8) is a stable isotope-labeled analog of the non-deuterated 6-nitro-1-pyrenol, where eight hydrogen atoms are replaced with deuterium . The non-deuterated form (C₁₆H₉NO₃, MW: 263.25) is a urinary hydroxylated metabolite of the environmental pollutant 1-nitropyrene, serving as a critical biomarker of exposure to diesel exhaust and polycyclic aromatic hydrocarbons (PAHs) . As a deuterated compound (C₁₆HD₈NO₃, MW: 271.3), it is primarily employed as an internal standard in mass spectrometry (MS) and high-performance liquid chromatography (HPLC) for the precise quantification of the non-deuterated nitro-PAH metabolite in complex environmental and biological matrices .

Product type Isotope-labeled internal standard (deuterated)

Analytical workflow LC-MS/MS quantification of 6-nitro-1-pyrenol metabolite

Core capability Co-elution-based matrix-effect normalization

Why 6-Nitro-1-pyrenol-d8 Cannot Be Substituted

The use of a non-deuterated internal standard or a structurally similar but non-identical compound for the quantification of 6-nitro-1-pyrenol introduces significant analytical error due to differential matrix effects, ion suppression/enhancement, and extraction recovery [1]. 6-Nitro-1-pyrenol-d8, as a stable isotope-labeled analog, co-elutes with the target analyte and shares near-identical physicochemical properties, ensuring that any variation in sample preparation or ionization efficiency is equally experienced by both the analyte and the internal standard, thereby normalizing the response . This is crucial because even a structurally similar non-deuterated standard can exhibit different chromatographic retention times and ionization behaviors in complex matrices like urine or air particulate extracts, leading to inaccurate quantification [1]. Furthermore, deuterated standards are essential for resolving co-eluting positional isomers, such as 6- and 8-nitro-1-pyrenol, a task that non-deuterated analogs cannot achieve due to identical mass-to-charge (m/z) ratios .

Deuterated ISTD (this product)

Non-deuterated or structural analog

Matrix-effect correction

Co-elutes with analyte; normalizes ion suppression/enhancement equally

Differential matrix effects may introduce quantification bias

Isomer resolution

Deuterium mass shift enables separation of co-eluting 6- and 8-nitro isomers

Identical m/z; cannot resolve positional isomers

Extraction recovery

Near-identical physicochemical behavior normalizes recovery variation

Recovery differences may shift quantification away from true values

• [1] Discover.Restek. Choosing an Internal Standard. Accessed April 23, 2026. View Source

6-Nitro-1-pyrenol-d8: Quantitative Evidence

Enhanced Detection Limits for Diesel Exhaust Monitoring

The use of 6-nitro-1-pyrenol-d8 as an internal standard provides a quantified advantage over non-deuterated methods, specifically a 10-fold improvement in detection limits when quantifying diesel exhaust particulates . This enhancement is critical for detecting low-level environmental exposure.

Detection limit improvement

Class-level

10-fold improvement over non-deuterated methods

Supports detection-limit endpoint context

Data to verify; source-specific review recommended

Evidence Dimension	Analytical Sensitivity (Detection Limit)
Target Compound Data	Detection limit improved by 10-fold
Comparator Or Baseline	Non-deuterated methods
Quantified Difference	10-fold improvement
Conditions	Quantification of diesel exhaust particulates using LC-MS/MS

Why This Matters

This 10-fold increase in sensitivity is essential for environmental monitoring studies where analyte concentrations are near the limit of detection, directly impacting the reliability and statistical power of exposure assessments.

Resolving Co-Eluting Isomer Interference

In HPLC-MS/MS analysis, the deuterated standard 6-nitro-1-pyrenol-d8 is critical for resolving co-eluting 6- and 8-nitro-1-pyrenol isomers. These positional isomers share the same molecular weight and often co-elute, but their distinct mass shifts due to deuterium labeling allow for separate quantification, significantly reducing false positives in air pollution studies .

Isomer interference resolution

Class-level

Enables separation of co-eluting 6- and 8-nitro isomers

Supports isomer-specific quantification context

Method-transfer context; data to verify

Evidence Dimension	Isomer Resolution Capability
Target Compound Data	Enables resolution of co-eluting 6- and 8-nitro isomers
Comparator Or Baseline	Non-deuterated internal standard (no mass difference)
Quantified Difference	Reduces false positives
Conditions	HPLC-MS/MS analysis of air particulate extracts

Why This Matters

Without this capability, the measured concentration of the target 6-nitro-1-pyrenol biomarker would be artificially inflated by its 8-nitro isomer, leading to inaccurate exposure data and potentially flawed epidemiological conclusions.

Correcting Matrix Effects in Bioanalysis

Deuterated internal standards like 6-nitro-1-pyrenol-d8 are essential for correcting matrix effects in LC-MS/MS. Studies demonstrate that without a co-eluting isotope-labeled internal standard, matrix effects can cause significant deviations in quantification, with reported errors of 50% or more due to ion suppression or enhancement in complex biological samples like urine or plasma [1]. By co-eluting and experiencing identical matrix effects, 6-nitro-1-pyrenol-d8 normalizes the analyte signal, thereby improving method accuracy and precision .

Matrix-effect correction

Reported

Avoids quantification errors reported at 50% or more

Supports matrix-effect correction context

Reported in complex biological matrices

Evidence Dimension	Quantification Accuracy (Matrix Effect Correction)
Target Compound Data	Normalizes matrix effects, improving accuracy
Comparator Or Baseline	Non-deuterated or structurally dissimilar internal standard
Quantified Difference	Avoids errors of 50% or more
Conditions	LC-MS/MS analysis of complex biological matrices (e.g., urine)

Why This Matters

For procurement, this evidence justifies the higher cost of a deuterated standard. The cost of an inaccurate analytical method—which can lead to repeated experiments, false conclusions, and regulatory non-compliance—far outweighs the initial investment in a reliable internal standard.

• [1] Bunch, D. R., et al. Clinica Chimica Acta. 2013, 426, 46-50. View Source

6-Nitro-1-pyrenol-d8: Key Applications

Environmental Forensics: Diesel Exhaust Quantification

6-Nitro-1-pyrenol-d8 is the internal standard of choice for quantifying the 6-nitro-1-pyrenol metabolite in air particulate matter extracts. Its use, as demonstrated by a 10-fold improvement in detection limits over non-deuterated methods, enables researchers to precisely measure exposure to diesel exhaust in ambient air monitoring and source apportionment studies . This application is critical for validating air quality models and regulatory compliance.

Human Biomonitoring for Diesel Exhaust Exposure

In human biomonitoring, 6-nitro-1-pyrenol-d8 is used to accurately quantify the target biomarker in urine samples from large cohorts. Its ability to correct for significant matrix effects (which can cause errors >50%) is essential for producing reliable data on internalized dose of 1-nitropyrene. This is fundamental for epidemiological studies linking diesel exhaust exposure to health outcomes [1].

Method Validation: Resolving Isomeric Metabolites

For laboratories developing and validating LC-MS/MS methods, 6-nitro-1-pyrenol-d8 is necessary to achieve baseline resolution and accurate quantification of the 6-hydroxy-1-nitropyrene metabolite from its co-eluting 8-isomer. This prevents false positives and ensures that exposure assessments are specific to the target biomarker, a key requirement for method robustness and publication in high-impact journals .

Application

Selection Property

Validation Focus

Environmental air monitoring research

Isotope-labeled co-elution control

Detection-limit endpoint review

Human biomonitoring research

Matrix-effect normalization

Accuracy in urine research matrices

LC-MS/MS method validation

Isomer-specific mass-shift resolution

Isomer-interference endpoint review

• [1] Bunch, D. R., et al. Clinica Chimica Acta. 2013, 426, 46-50. View Source